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Compound of Interest

Compound Name:
2-(2-Bromo-4-

fluorophenyl)acetonitrile

Cat. No.: B1268558 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides core physicochemical data and standardized methodologies relevant to the

chemical compound 2-(2-Bromo-4-fluorophenyl)acetonitrile.

Core Compound Data
2-(2-Bromo-4-fluorophenyl)acetonitrile is a substituted aromatic nitrile. Its chemical structure

incorporates a bromine and a fluorine atom on the phenyl ring, making it a valuable building

block in organic and medicinal chemistry.[1] The compound's primary applications are in

chemical synthesis and proteomics research, where it is used for cysteine alkylation, a

technique to modify and identify proteins via mass spectrometry.[1]

The key quantitative properties of this compound are summarized below.
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Property Value Source

Molecular Weight 214.03 g/mol [1]

Molecular Formula C₈H₅BrFN [1][2]

CAS Number 61150-58-1 [1][2]

IUPAC Name
2-(2-bromo-4-

fluorophenyl)acetonitrile
[1]

Canonical SMILES C1=CC(=C(C=C1F)Br)CC#N [1]

Experimental Protocols: Molecular Weight
Determination
The molecular weight of a compound like 2-(2-Bromo-4-fluorophenyl)acetonitrile is

empirically determined using mass spectrometry. This technique measures the mass-to-charge

ratio (m/z) of ionized molecules.

Methodology: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile

solvent (e.g., acetonitrile or methanol).

Ionization: The sample solution is introduced into the mass spectrometer's ion source. A high

voltage is applied to a capillary needle, causing the sample to nebulize into a fine spray of

charged droplets. As the solvent evaporates, the analyte molecules become charged ions

(e.g., [M+H]⁺ or [M+Na]⁺).

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Quadrupole, Time-

of-Flight). The analyzer separates the ions based on their mass-to-charge ratio.

Detection: A detector records the abundance of ions at each m/z value.

Data Interpretation: The resulting mass spectrum shows a peak corresponding to the

molecular ion. The molecular weight is calculated from the m/z value of this peak. For 2-(2-
Bromo-4-fluorophenyl)acetonitrile, a prominent peak would be expected around m/z =
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214.03, corresponding to the protonated molecule [C₈H₅BrFN+H]⁺, taking into account the

isotopic distribution of bromine (⁷⁹Br and ⁸¹Br).

Visualizations
The following diagram illustrates the logical relationship between the molecular formula and the

calculation of its molecular weight.

2-(2-Bromo-4-fluorophenyl)acetonitrile
C₈H₅BrFN

Molecular Weight: 214.03 g/mol

Molecular Weight Calculation

Carbon (C)
8 x 12.011

Hydrogen (H)
5 x 1.008

Bromine (Br)
1 x 79.904

Fluorine (F)
1 x 18.998

Nitrogen (N)
1 x 14.007

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-(2-
Bromo-4-fluorophenyl)acetonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268558#2-2-bromo-4-fluorophenyl-acetonitrile-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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